5-Methyl-5-(2-pyridinyl)-2-piperidone

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 5-methyl-5-pyridin-2-ylpiperidin-2-one
• InChI: InChI=1S/C11H14N2O/c1-11(6-5-10(14)13-8-11)9-4-2-3-7-12-9/h2-4,7H,5-6,8H2,1H3,(H,13,14)
• InChI Key: NGEAAWWWXZBPDS-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)NC1)C2=CC=CC=N2

Description

5-Methyl-5-(2-pyridinyl)-2-piperidone is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To methyl 4-cyano-4-(2-pyridinyl)pentanoate (Preparation 42, 2.5 g, 11.4 mmol) in ethanol (30 ml) was added Raney nickel (3 g) and the reaction mixture was hydrogenated for 78 h. The reaction mixture was filtered through Celite® washing with ethanol (3.20 ml). The combined organic extracts were concentrated in vacuo to give the crude desired product (2.2 g) which was purified by flash chromatography eluting with dichloromethane:methanol (96:7) to give the pure product as an oil (1.1 g, 5.1%).